N-ethyl-N'-{[1-(2-fluorobenzyl)pyrrolidin-3-yl]methyl}-N-methylsulfamide

• IUPAC Name: 3-[[[ethyl(methyl)sulfamoyl]amino]methyl]-1-[(2-fluorophenyl)methyl]pyrrolidine
• InChI: InChI=1S/C15H24FN3O2S/c1-3-18(2)22(20,21)17-10-13-8-9-19(11-13)12-14-6-4-5-7-15(14)16/h4-7,13,17H,3,8-12H2,1-2H3
• InChI Key: RCSLOWHIXAQDPB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)S(=O)(=O)NCC1CCN(C1)CC2=CC=CC=C2F
• Molecular Formula: C15H24FN3O2S
• Molecular Weight: 329.4 g/mol

Description

N-ethyl-N'-{[1-(2-fluorobenzyl)pyrrolidin-3-yl]methyl}-N-methylsulfamide, commonly known as FPEI, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPEI is a sulfamide-based compound that has been synthesized using a specific method, and it has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

FPEI is believed to act by disrupting the cell membrane, leading to the release of the contents of the cell. FPEI has also been found to interact with DNA, leading to changes in gene expression. The exact mechanism of action of FPEI is still under investigation, and further studies are needed to fully understand its mode of action.
Biochemical and Physiological Effects:
FPEI has been found to exhibit unique biochemical and physiological effects. In vitro studies have shown that FPEI can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. FPEI has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, FPEI has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPEI is its high transfection efficiency, making it a useful tool for gene delivery studies. FPEI also exhibits unique fluorescence properties, making it a useful tool for bioimaging studies. However, FPEI has some limitations, including its potential toxicity and the need for further optimization of its synthesis process.

Future Directions

There are several future directions for FPEI research. One potential direction is the optimization of the synthesis process to improve the yield and purity of FPEI. Another direction is the investigation of the mechanism of action of FPEI to fully understand its mode of action. Additionally, further studies are needed to explore the potential applications of FPEI in drug discovery, gene delivery, and bioimaging.

Synthesis Methods

The synthesis of FPEI involves a multi-step process that starts with the preparation of 1-(2-fluorobenzyl)pyrrolidine, which is then reacted with N-methylsulfamide to obtain the final product. The process involves several purification steps, including column chromatography and recrystallization, to obtain a pure form of FPEI. The synthesis process has been optimized to yield high-quality FPEI with a high degree of purity.

Scientific Research Applications

FPEI has been found to have potential applications in various fields, including drug discovery, gene delivery, and bioimaging. In drug discovery, FPEI can be used as a carrier for delivering drugs to specific targets in the body. FPEI has also been used as a gene delivery vector due to its high transfection efficiency. Additionally, FPEI has been used in bioimaging studies due to its unique fluorescence properties.